Fluoromethane-d3
Overview
Description
Fluoromethane-d3, also known as Methyl-d3 fluoride, is a compound with the linear formula CD3F . It has a molecular weight of 37.05 and is a non-toxic, liquefiable, and flammable gas at standard temperature and pressure .
Synthesis Analysis
Fluoromethane-d3 can be synthesized from Methyl-d3 p-toluenesulfonate . Another method involves the photochemical generation of volatile fluoromethane in a dilute acetic acid medium . This process involves a radical halogen atom transfer (XAT) from an intermediate Cu–F transition metal fluorocomplex to abundant ˙CH3 generated by UV homolysis of acetic acid . The presence of Cu (II) is indispensable for CH3F formation .Molecular Structure Analysis
Fluoromethane-d3 has a tetrahedral molecular geometry . The C−F bond energy is 552 kJ/mol and its length is 0.139 nm . Its specific heat capacity (Cp) is 38.171 J·mol−1·K−1 at 25 °C .Physical And Chemical Properties Analysis
Fluoromethane-d3 has a vapor pressure of 44.2 atm at 21.1 °C . Its boiling point is −77.9 °C (lit.) and its melting point is −141.8 °C (lit.) .Scientific Research Applications
Astrochemistry
Astrochemists use Fluoromethane-d3 to simulate interstellar chemical processes. The isotopic variation helps in understanding the formation and reaction pathways of molecules in space.
Each of these applications leverages the unique properties of Fluoromethane-d3, particularly its isotopic composition and the presence of fluorine, to advance research and development in their respective fields. The compound’s versatility demonstrates its importance in scientific research .
Safety and Hazards
Mechanism of Action
Target of Action
Fluoromethane-d3, also known as Methyl-d3 fluoride, is a stable isotope of Fluoromethane
Mode of Action
It is known that fluoromethane-d3 has a molecular weight of 370514 and a linear formula of CD3F .
Action Environment
It is known that fluoromethane-d3 has a vapor pressure of 442 atm at 211 °C .
properties
IUPAC Name |
trideuterio(fluoro)methane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH3F/c1-2/h1H3/i1D3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBVXSUQYWXRMNV-FIBGUPNXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH3F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90204378 |
Source
|
| Record name | Fluoromethane-d3 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90204378 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
37.051 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Fluoromethane-d3 | |
CAS RN |
558-21-4 |
Source
|
| Record name | Fluoromethane-d3 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000558214 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Fluoromethane-d3 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90204378 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Fluoromethane-d3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of the kinetic isotope effect observed in the reaction of chlorine atoms with Fluoromethane and Fluoromethane-d3? []
A1: The kinetic isotope effect (KIE) is a phenomenon observed when isotopically substituted molecules react at different rates. In the study by [], the reaction of chlorine atoms with Fluoromethane (CH3F) and Fluoromethane-d3 (CD3F) exhibited a significant KIE of 7.0 ± 1.2 at room temperature. This means that the abstraction of hydrogen (H) from CH3F by chlorine atoms is approximately seven times faster than the abstraction of deuterium (D) from CD3F. This difference in reaction rates provides valuable insights into the reaction mechanism, suggesting that the C-H/C-D bond breaking step is involved in the rate-determining step of the reaction. []
Q2: What spectroscopic techniques have been used to study Fluoromethane-d3? [, , ]
A2: Several spectroscopic methods have been employed to investigate the properties of Fluoromethane-d3. These include:
- Nuclear Magnetic Resonance (NMR) Spectroscopy: [] investigated the 13C and 19F nuclear magnetic shielding and spin-spin coupling in gaseous Fluoromethane-d3, providing valuable information about its electronic structure.
- Infrared (IR) Spectroscopy: Studies have utilized IR spectroscopy to analyze the vibrational modes of Fluoromethane-d3. For example, [] used a carbon dioxide laser to study the ν5 band of Fluoromethane-d3 using Stark spectroscopy, a technique that utilizes an electric field to probe molecular properties. Similarly, [] investigated the ν3 and ν6 modes of Fluoromethane-d3 isolated in nitrogen and neon matrices using high-resolution IR spectroscopy.
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